Cas no 2172556-76-0 (2-(5-cyclobutyl-1-propyl-1H-1,2,3-triazol-4-yl)acetamide)

• Product Name: 2-(5-cyclobutyl-1-propyl-1H-1,2,3-triazol-4-yl)acetamide
• CAS No: 2172556-76-0
• MF: C₁₁H₁₈N₄O
• MW: 222.286821842194
• CID: 5567780
• PubChem ID: 165593289
• Update Time: 2025-06-08

2-(5-cyclobutyl-1-propyl-1H-1,2,3-triazol-4-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(5-cyclobutyl-1-propyl-1H-1,2,3-triazol-4-yl)acetamide
• 2172556-76-0
• EN300-1597592

• Inchi： 1S/C11H18N4O/c1-2-6-15-11(8-4-3-5-8)9(13-14-15)7-10(12)16/h8H,2-7H2,1H3,(H2,12,16)
• InChI Key： ZAIVGURVDKQXQB-UHFFFAOYSA-N
• SMILES： O=C(CC1=C(C2CCC2)N(CCC)N=N1)N

Computed Properties

• Exact Mass: 222.14806121g/mol
• Monoisotopic Mass: 222.14806121g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 73.8Ų

Additional information on 2-(5-cyclobutyl-1-propyl-1H-1,2,3-triazol-4-yl)acetamide

Comprehensive Analysis of 2-(5-cyclobutyl-1-propyl-1H-1,2,3-triazol-4-yl)acetamide (CAS No. 2172556-76-0): Structure, Applications, and Research Insights

The compound 2-(5-cyclobutyl-1-propyl-1H-1,2,3-triazol-4-yl)acetamide (CAS No. 2172556-76-0) is a structurally unique molecule that has garnered significant attention in pharmaceutical and chemical research. Its core structure combines a 1,2,3-triazole ring with a cyclobutyl group and an acetamide moiety, making it a versatile scaffold for drug discovery. Researchers are particularly interested in its potential as a bioactive intermediate due to its ability to interact with biological targets, such as enzymes and receptors, through hydrogen bonding and hydrophobic interactions.

In recent years, the demand for triazole-based compounds like 2-(5-cyclobutyl-1-propyl-1H-1,2,3-triazol-4-yl)acetamide has surged, driven by their applications in medicinal chemistry and material science. A common query among scientists is: "What are the synthetic routes for this compound?" The most widely used method involves a copper-catalyzed azide-alkyne cycloaddition (CuAAC), a click chemistry reaction, which ensures high yield and regioselectivity. This method aligns with the growing trend of green chemistry, as it minimizes waste and reduces the need for hazardous reagents.

Another hot topic in the scientific community is the structure-activity relationship (SAR) of triazole derivatives. The cyclobutyl group in 2-(5-cyclobutyl-1-propyl-1H-1,2,3-triazol-4-yl)acetamide is known to enhance metabolic stability, while the propyl chain influences lipophilicity, a critical factor in drug absorption. These features make it a promising candidate for central nervous system (CNS) drug development, a field where researchers frequently search for "novel triazole-based neurotherapeutics."

From an industrial perspective, CAS No. 2172556-76-0 is often discussed in the context of high-throughput screening (HTS) libraries. Its modular structure allows for rapid derivatization, catering to the demand for diverse chemical space exploration. Companies specializing in contract research organizations (CROs) have reported increased requests for custom synthesis of this compound, particularly for kinase inhibitor studies. This aligns with the broader trend of personalized medicine, where tailored molecular designs are essential.

Environmental and regulatory considerations also play a role in the discourse around 2-(5-cyclobutyl-1-propyl-1H-1,2,3-triazol-4-yl)acetamide. Unlike many traditional intermediates, this compound exhibits favorable biodegradability profiles, addressing concerns about persistent organic pollutants (POPs). This aspect is frequently highlighted in searches related to "sustainable pharmaceutical synthesis," reflecting the industry's shift toward eco-friendly practices.

In summary, 2-(5-cyclobutyl-1-propyl-1H-1,2,3-triazol-4-yl)acetamide (CAS No. 2172556-76-0) represents a convergence of innovative chemistry and practical applications. Its relevance to drug discovery, material science, and green chemistry ensures its continued prominence in scientific literature and industrial workflows. As research progresses, this compound is poised to contribute to breakthroughs in targeted therapies and sustainable chemical manufacturing.